Cas no 1903835-32-4 (rac-(1R,2R)-2-(2-hydroxyphenyl)cyclopropane-1-carboxylic acid, trans)

• Product Name: rac-(1R,2R)-2-(2-hydroxyphenyl)cyclopropane-1-carboxylic acid, trans
• CAS No: 1903835-32-4
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 6381182
• PubChem ID: 165967701
• Update Time: 2025-06-09

rac-(1R,2R)-2-(2-hydroxyphenyl)cyclopropane-1-carboxylic acid, trans Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2-hydroxyphenyl)cyclopropane-1-carboxylic acid, trans
• rac-(1R,2R)-2-(2-hydroxyphenyl)cyclopropane-1-c arboxylic acid
• Cyclopropanecarboxylic acid, 2-(2-hydroxyphenyl)-, (1R,2R)-rel-
• rac-(1R,2R)-2-(2-hydroxyphenyl)cyclopropane-1-carboxylic acid
• EN300-1805590
• 1903835-32-4

• Inchi： 1S/C10H10O3/c11-9-4-2-1-3-6(9)7-5-8(7)10(12)13/h1-4,7-8,11H,5H2,(H,12,13)/t7-,8+/m0/s1
• InChI Key： PFYBDLPTNYWLJJ-JGVFFNPUSA-N
• SMILES： [C@@H]1(C(O)=O)C[C@H]1C1=CC=CC=C1O

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.390±0.06 g/cm3(Predicted)
• Boiling Point: 305.2±35.0 °C(Predicted)
• pka: 4.48±0.20(Predicted)

Additional information on rac-(1R,2R)-2-(2-hydroxyphenyl)cyclopropane-1-carboxylic acid, trans

Introduction to rac-(1R,2R)-2-(2-hydroxyphenyl)cyclopropane-1-carboxylic acid, trans (CAS No. 1903835-32-4)

rac-(1R,2R)-2-(2-hydroxyphenyl)cyclopropane-1-carboxylic acid, trans (CAS No. 1903835-32-4) is a chiral compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound is a derivative of cyclopropane carboxylic acid, characterized by the presence of a hydroxyphenyl group and a cyclopropane ring. The racemic form of this compound, denoted as rac-(1R,2R), indicates that it is a mixture of two enantiomers with equal proportions.

The study of chiral compounds is crucial in pharmaceutical research because the biological activity and pharmacological properties of enantiomers can differ significantly. In the case of rac-(1R,2R)-2-(2-hydroxyphenyl)cyclopropane-1-carboxylic acid, trans, recent research has focused on its potential as a lead compound for the development of new therapeutic agents. The cyclopropane ring and the hydroxyphenyl group contribute to its unique conformational flexibility and binding affinity to various biological targets.

One of the key areas of interest for this compound is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that derivatives of cyclopropane carboxylic acids can exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain. The presence of the hydroxyphenyl group in rac-(1R,2R)-2-(2-hydroxyphenyl)cyclopropane-1-carboxylic acid, trans may enhance its ability to interact with these enzymes, making it a promising candidate for further investigation.

In addition to its enzymatic inhibition properties, rac-(1R,2R)-2-(2-hydroxyphenyl)cyclopropane-1-carboxylic acid, trans has also been explored for its potential as an antioxidant. Oxidative stress is a common factor in many diseases, including neurodegenerative disorders and cardiovascular diseases. The hydroxyphenyl group in this compound can act as a scavenger for reactive oxygen species (ROS), thereby reducing oxidative damage to cells and tissues. This property makes it an attractive target for the development of novel antioxidants.

The synthesis of rac-(1R,2R)-2-(2-hydroxyphenyl)cyclopropane-1-carboxylic acid, trans has been optimized using modern synthetic methods to ensure high yields and purity. One common approach involves the reaction of 2-hydroxybenzaldehyde with a suitable cyclopropane precursor, followed by carboxylation to form the final product. The racemic mixture can be separated into its enantiomers using chiral chromatography or other resolution techniques if necessary.

The physical and chemical properties of rac-(1R,2R)-2-(2-hydroxyphenyl)cyclopropane-1-carboxylic acid, trans have been well-characterized. It is a white crystalline solid with a melting point ranging from 145°C to 147°C. The compound is soluble in common organic solvents such as methanol and ethanol but has limited solubility in water. These properties make it suitable for various applications in both laboratory research and industrial settings.

In terms of safety and handling, while rac-(1R,2R)-2-(2-hydroxyphenyl)cyclopropane-1-carboxylic acid, trans is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation.

The potential applications of rac-(1R,2R)-2-(2-hydroxyphenyl)cyclopropane-1-carboxylic acid, trans are diverse and span multiple fields. In medicinal chemistry, it serves as a valuable starting material for the synthesis of more complex molecules with enhanced biological activities. In materials science, its unique structural features make it an interesting candidate for the development of new materials with specific properties such as optical activity or mechanical strength.

To further advance the understanding and application of this compound, ongoing research is focused on elucidating its detailed mechanism of action at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to gain insights into its three-dimensional structure and interactions with biological targets. These studies will provide crucial information for optimizing its properties and developing more effective derivatives.

In conclusion, rac-(1R,2R)-2-(2-hydroxyphenyl)cyclopropane-1-carboxylic acid, trans (CAS No. 1903835-32-4) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features and biological activities make it an important subject of ongoing research and development efforts aimed at addressing unmet medical needs and advancing scientific knowledge.